Cas no 2229083-58-1 (2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid)

• Product Name: 2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid
• CAS No: 2229083-58-1
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 5760925
• PubChem ID: 165702458
• Update Time: 2023-11-15

2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid
• EN300-1997870
• 2229083-58-1
• 2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid

• Inchi： 1S/C11H12FNO4/c1-6(2)10(11(14)15)7-3-4-8(12)9(5-7)13(16)17/h3-6,10H,1-2H3,(H,14,15)
• InChI Key： DNXOVLDPCPNOAS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 241.07503603g/mol
• Monoisotopic Mass: 241.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų